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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
isopropyl methyl sulfide (CAS No. 1551-21-9). The information is presented to support
research, development, and quality control activities where this compound is utilized.

Core Physical Properties

The fundamental physical characteristics of isopropyl methyl sulfide are summarized in the
table below, providing a clear and concise reference for laboratory and development work.
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Property Value Units Reference(s)
Molecular Formula CaH10S - [L1121[31[41[5]
Molecular Weight 90.19 g/mol [1][5]
Appearance Colorle.ss t.o pale ) 6]

yellow liquid
Boiling Point 82.0-83.0 °C [11[5][6]
Melting Point -101.48 °C [1][5]
Density 0.828 g/cms at 20°C
Refractive Index (n_D) 1.437 at 20°C
Vapor Pressure 87.4 mmHg at 25°C [6]
Flash Point -14.5 °C [6]
Solubility in Water 3417 molL- at 25°C [6]

(estimated)

Solubility in Organic )
Soluble in alcohol [6]
Solvents

Experimental Protocols

Accurate determination of physical properties is paramount for the reliable use of chemical
substances in research and development. The following sections detail the methodologies for
measuring the key physical properties of volatile liquids such as isopropyl methyl sulfide.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a volatile compound like isopropyl methyl sulfide, several methods can be
employed. The Thiele tube method is a common and effective technique for small sample
volumes.[7]

Method: Thiele Tube
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o Apparatus: Thiele tube, thermometer, capillary tube (sealed at one end), small test tube,
heating oil (mineral oil or silicone oil), and a heat source.

e Procedure:

o

A small amount of isopropyl methyl sulfide is placed in the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

o The test tube assembly is attached to a thermometer.

o The entire assembly is placed in a Thiele tube containing heating oil, ensuring the sample
is below the olil level.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, a steady stream of bubbles will emerge from the open end of the
capillary tube.

o The heat source is then removed, and the apparatus is allowed to cool slowly.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[7]

Safety Precaution: Due to the volatile and odorous nature of isopropyl methyl sulfide, this
procedure should be performed in a well-ventilated fume hood.[8][9]

Determination of Density

Density is the mass per unit volume of a substance. For volatile liquids, care must be taken to
minimize evaporation during measurement. The oscillating U-tube digital density meter is a
precise and suitable method.[10]

Method: Digital Density Meter

o Apparatus: Digital density meter with an oscillating U-tube, syringe for sample injection.
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e Procedure:

o The instrument is calibrated using dry air and deionized water at the desired temperature
(e.g., 20°C).

o Asmall volume of isopropyl methyl sulfide is drawn into a syringe. To minimize
evaporation, the syringe should be free of air bubbles and the sample should be at thermal
equilibrium with the instrument.

o The sample is carefully injected into the oscillating U-tube of the density meter, ensuring
no bubbles are introduced.

o The instrument measures the change in the oscillation frequency of the U-tube caused by
the mass of the sample.

o This frequency change is used in conjunction with the calibration data to determine the
density of the liquid.[10]

Handling Consideration: The use of a syringe for sample introduction helps to contain the
volatile and odorous compound, preventing its release into the laboratory environment.[8]

Determination of Refractive Index

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a characteristic property that can be used for identification and purity
assessment.

Method: Abbe Refractometer

o Apparatus: Abbe refractometer, light source (typically a sodium D-line lamp), and a pipette or
dropper.

e Procedure:

o The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol or acetone)
and allowed to dry completely.

o Afew drops of isopropyl methyl sulfide are placed on the surface of the lower prism.
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o The prisms are closed and locked to spread the liquid into a thin film.
o The light source is positioned to illuminate the prisms.

o While looking through the eyepiece, the adjustment knob is turned until the light and dark
fields are brought into view.

o The compensator knob is adjusted to eliminate any color fringe at the borderline of the
light and dark fields, resulting in a sharp, achromatic line.

o The adjustment knob is used to center the borderline on the crosshairs of the eyepiece.

o The refractive index is then read directly from the instrument's scale. The temperature
should be recorded as the refractive index is temperature-dependent.

Volatile Compound Consideration: Due to the volatility of isopropyl methyl sulfide, the
measurement should be taken quickly after applying the sample to the prism to prevent
evaporation, which would alter the reading.

Logical Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid chemical like isopropyl methyl sulfide.
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Caption: Workflow for Physical Property Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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